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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper storage, handling, and use of YM-
58483 (also known as BTP2), a potent blocker of store-operated Ca2+ entry (SOCE).

Frequently Asked Questions (FAQS)

Q1: What is YM-58483 and what is its primary mechanism of action?

YM-58483 is a pyrazole derivative that functions as a potent and selective inhibitor of Calcium
Release-Activated Calcium (CRAC) channels, which are key components of store-operated
Ca2+ entry (SOCE) in non-excitable cells like lymphocytes.[1][2] It effectively blocks the
sustained influx of Ca2+ that occurs following the depletion of intracellular calcium stores.[2]
This inhibition of SOCE leads to immunomodulatory and anti-inflammatory effects by
suppressing cytokine production and the proliferation of T cells.[3][4]

Q2: What are the recommended storage conditions for YM-584837

Proper storage is crucial to maintain the stability and efficacy of YM-58483. Recommendations
vary slightly between suppliers, but the following guidelines will ensure the longevity of the
compound.

e Solid Form: For long-term storage, it is recommended to store the lyophilized powder at
-20°C, where it can be stable for up to four years.[1][5][6] Some suppliers also indicate
storage at +4°C is acceptable for shorter periods. To prevent degradation from moisture, it is
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critical to keep the vial tightly sealed and stored under desiccating conditions.[6] Before use,
allow the product to equilibrate to room temperature for at least 60 minutes before opening
the vial.

¢ In Solution: Stock solutions should be prepared using high-purity solvents like DMSO or
ethanol. To avoid repeated freeze-thaw cycles, which can lead to degradation, it is best
practice to aliquot the stock solution into single-use vials.[5] These aliquots should be stored
at -20°C or -80°C.[5][7] Stored this way, solutions are generally stable for up to one month at
-20°C and for as long as one to two years at -80°C.[5][7]

Q3: What solvents can be used to dissolve YM-584837

YM-58483 is soluble in DMSO and ethanol. It is reported to be soluble up to 100 mM in both
solvents. Some suppliers indicate solubility in DMSO up to 84 mg/mL (~199 mM) and in ethanol
up to 42 mg/mL (~100 mM).[5] It is important to use fresh, high-quality DMSO, as moisture can
reduce the solubility of the compound.[5] YM-58483 is considered insoluble in water.[5][8]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.abcam.com/en-us/products/biochemicals/ym-58483-crac-channel-inhibitor-btp2-crac-channel-inhibitor-ab144413
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.medchemexpress.com/YM-58483.html
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.medchemexpress.com/YM-58483.html
https://www.benchchem.com/product/b1682358?utm_src=pdf-body
https://www.benchchem.com/product/b1682358?utm_src=pdf-body
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.benchchem.com/product/b1682358?utm_src=pdf-body
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.apexbt.com/ym-58483.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Problem

Possible Cause Suggested Solution

No inhibitory effect on SOCE

observed.

- Ensure the compound has
been stored according to the
) recommended conditions (solid
Compound Degradation: ] )
at -20°C, desiccated; solutions
at -20°C or -80°C in aliquots).-

Avoid multiple freeze-thaw

Improper storage or handling
may have led to the

degradation of YM-58483. .
cycles of stock solutions.[5]-

Prepare fresh stock solutions

from lyophilized powder.

Incorrect Concentration: The
final concentration of YM-
58483 in the experiment may
be too low. The reported IC50

for thapsigargin-induced Ca2+

influx is approximately 100 nM.

[2]

- Verify calculations for
dilutions.- Perform a dose-
response experiment to
determine the optimal
concentration for your specific
cell type and experimental

conditions.

Cell-Specific Differences: The
expression and function of
CRAC channels can vary

between cell types.

- Confirm the expression of key
SOCE components (e.g.,
Orail, STIM1) in your cell
model.- Review literature for
studies using YM-58483 in a

similar experimental system.

Precipitation of the compound

in aqueous media.

- Ensure the final
concentration of the solvent
(e.g., DMSO) in the aqueous

experimental medium is kept

Low Aqueous Solubility: YM- low (typically <0.5%) and is
58483 has poor solubility in consistent across all
water.[5][8] conditions, including controls.-

Prepare intermediate dilutions
in an appropriate buffer before
adding to the final aqueous

medium.
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Inconsistent results between

experiments.

Variability in Stock Solution:
Repeated freeze-thaw cycles
or prolonged storage of
solutions at inappropriate
temperatures can lead to

inconsistent potency.

- Aliquot stock solutions into
single-use volumes to
minimize freeze-thaw cycles.
[5]- Prepare fresh stock
solutions regularly. For
solutions stored at -20°C, it is
recommended to use them

within one month.

Data Summary

Chemical and Physical Properties

Property Value Reference
Molecular Weight 421.32 g/mol [5]

Formula C15H9FB6N50S [5]

CAS Number 223499-30-7 [1]

Purity >98% [1][9]
Solvent Maximum Concentration Reference
DMSO 100 mM

Ethanol 100 mM

Water Insoluble [51[8]

Storage and Stability
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Storage .
Form Stability Reference
Temperature
Solid (Lyophilized) +4°C Short-term
-20°C >4 years [1][5]
Solution (in
-20°C Up to 1 month [5]
DMSO/Ethanol)
-80°C 1-2 years [51[7]

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of YM-58483 for use in cellular assays.
Materials:

e YM-58483 (lyophilized powder)

e Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

 Sterile microcentrifuge tubes

Procedure:

» Before opening, allow the vial of YM-58483 to warm to room temperature for at least 60
minutes.

 Briefly centrifuge the vial to ensure all the powder is at the bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO or ethanol to the
vial. For example, to a 1 mg vial of YM-58483 (MW: 421.32), add 237.3 pL of solvent.

» Vortex briefly to ensure the compound is fully dissolved.

» Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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o Store the aliquots at -20°C or -80°C.

Visualizations
Signaling Pathway of YM-58483 Action

Click to download full resolution via product page

Caption: Mechanism of action of YM-58483 in inhibiting T-cell activation.

Experimental Workflow for Testing YM-58483 Efficacy
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Preparation

Prepare YM-58483 Stock Solution
(e.g., 10 mM in DMSO)

Culture Cells
(e.g., Jurkat T-cells)

Experiment
4

Pre-incubate cells with YM-58483
(or vehicle control)

i

Induce SOCE
(e.g., with Thapsigargin)

y

Measure Intracellular Ca2+ Levels
(e.g., using Fura-2 AM)

Ana vysis

Analyze Data
(Compare YM-58483 vs. Control)

'

Assess Downstream Effects
(e.g., Cytokine Production via ELISA)

Click to download full resolution via product page

Caption: Workflow for assessing the inhibitory effect of YM-58483 on SOCE.

Logical Troubleshooting Flowchart
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Start: No Effect Observed

Check Storage Conditions
(-20°C, desiccated?)

No

\GEJ Prepare Fresh Stock Solution

Verify Final Concentration
(IC50 ~100 nM)

No

Perform Dose-Response Curve

Check for Precipitation in Media

Lower Final DMSO Concentration

Consider Cell-Specific Factors Problem Resolved

Further Investigation Needed

Click to download full resolution via product page

Caption: Troubleshooting guide for unexpected experimental results with YM-58483.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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